Cas no 330793-46-9 ((4-(Phenethylcarbamoyl)phenyl)boronic acid)

• Product Name: (4-(Phenethylcarbamoyl)phenyl)boronic acid
• CAS No: 330793-46-9
• MF: C₁₅H₁₆BNO₃
• MW: 269.103444099426
• MDL: MFCD09027209
• CID: 829245
• Update Time: 2025-05-21

(4-(Phenethylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Phenethylcarbamoyl)phenyl)boronic acid
• 4-(2-Phenylethylcarbamoyl)benzeneboronic acid
• 4-(Phenethylcarbamoyl)phenylboronic acid
• [4-(2-phenylethylcarbamoyl)phenyl]boronic acid

• MDL： MFCD09027209
• Inchi： 1S/C15H16BNO3/c18-15(13-6-8-14(9-7-13)16(19)20)17-11-10-12-4-2-1-3-5-12/h1-9,19-20H,10-11H2,(H,17,18)
• InChI Key： VTXXKSNJPIRHMK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.12200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 195-198℃
• PSA: 69.56000
• LogP: 0.72980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (4-(Phenethylcarbamoyl)phenyl)boronic acid

Introduction to (4-(Phenethylcarbamoyl)phenyl)boronic Acid

The compound (4-(Phenethylcarbamoyl)phenyl)boronic acid with CAS No 330793-46-9 is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic compounds and materials. This compound, often abbreviated as PEP boronic acid, is a derivative of phenylboronic acid with a phenethylcarbamoyl substituent at the para position of the phenyl ring. Its structure makes it highly versatile for various applications in drug discovery, material science, and chemical synthesis.

Recent advancements in chemical synthesis have highlighted the importance of (4-(Phenethylcarbamoyl)phenyl)boronic acid in constructing bioactive molecules and advanced materials. The compound's unique combination of a boronic acid group and a phenethylcarbamoyl substituent provides an excellent platform for cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in modern organic synthesis.

One of the most notable applications of PEP boronic acid is in the development of novel pharmaceutical agents. Researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer, anti-inflammatory, and neuroprotective properties. For instance, studies published in 2023 demonstrate how PEP boronic acid can be employed to create small molecules that target specific proteins involved in cancer progression, offering promising leads for drug development.

In addition to its role in drug discovery, (4-(Phenethylcarbamoyl)phenyl)boronic acid has found applications in material science. Its ability to participate in cross-coupling reactions allows for the synthesis of advanced polymers and materials with tailored electronic properties. Recent research has explored its use in creating conjugated polymers for organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of PEP boronic acid involves a multi-step process that begins with the preparation of phenethylamine derivatives. The key steps include nucleophilic substitution, carbamoylation, and subsequent functionalization to introduce the boronic acid group. Optimization of these steps has been a focus of recent studies, with researchers developing more efficient and scalable methods to produce this compound on an industrial scale.

From an environmental standpoint, PEP boronic acid exhibits favorable properties that make it suitable for green chemistry practices. Its synthesis can be carried out under mild conditions with high atom economy, reducing waste and minimizing environmental impact. Furthermore, its applications often align with sustainable goals, such as developing eco-friendly materials and energy-efficient technologies.

In conclusion, (4-(Phenethylcarbamoyl)phenyl)boronic acid (CAS No 330793-46-9) is a versatile compound with significant potential across multiple disciplines. Its role in modern organic synthesis continues to expand as researchers uncover new applications and optimize its production processes. With ongoing advancements in chemical technology and materials science, this compound is poised to play an increasingly important role in shaping future innovations.